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Compound of Interest

Compound Name: L-Threonine-13C4,15N

Cat. No.: B3325005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation

and analysis of L-Threonine-¹³C₄,¹⁵N. This stable isotope-labeled internal standard is crucial for

the accurate quantification of L-Threonine in various biological matrices by mass spectrometry.

The following sections detail methods for the extraction of free threonine from plasma and the

hydrolysis of protein-bound threonine, followed by analytical procedures.

I. Quantitative Data Summary
The use of L-Threonine-¹³C₄,¹⁵N as an internal standard allows for precise and accurate

quantification of L-Threonine in complex biological samples. The following tables summarize

the performance of analytical methods utilizing stable isotope-labeled amino acids for

quantification.

Table 1: LC-MS/MS Method Performance for Amino Acid Analysis in Plasma.[1]
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Parameter L-Threonine

Linearity (r²) >0.99

Lower Limit of Quantification (LLOQ) 20 µM

Accuracy (% Bias) -3.7% to 4.2%

Precision (CV%)

- Intra-day 2.5% to 5.8%

- Inter-day 3.1% to 6.9%

Recovery (%) 95.3% to 104.1%

Matrix Effect (%) 96.2% to 103.5%

Table 2: GC-MS Method Performance for Amino Acid Analysis in Plant Tissue (with methyl

chloroformate derivatization).[2]

Parameter General Amino Acids

Recovery (%) >95% (except for arginine)

Accuracy Variation (%) <12.5%

Precision Variation (%) <12.5%

II. Experimental Protocols
Two primary protocols are provided: one for the analysis of free L-Threonine in plasma and

another for the analysis of total L-Threonine (free and protein-bound) after protein hydrolysis.

L-Threonine-¹³C₄,¹⁵N should be used as an internal standard in both protocols for accurate

quantification.[3][4]

Protocol 1: Extraction of Free L-Threonine from Plasma
for LC-MS/MS Analysis
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This protocol describes the preparation of plasma samples for the quantification of free L-

Threonine using LC-MS/MS. The procedure involves protein precipitation to remove larger

molecules that can interfere with the analysis.

Materials:

Plasma samples

L-Threonine-¹³C₄,¹⁵N internal standard solution

Acetonitrile, ice-cold

Microcentrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Thaw frozen plasma samples on ice.

In a microcentrifuge tube, add 50 µL of plasma.

Add a known amount of L-Threonine-¹³C₄,¹⁵N internal standard solution to the plasma

sample.

To precipitate proteins, add 200 µL of ice-cold acetonitrile to the plasma sample.

Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein

precipitation.

Incubate the samples on ice for 10 minutes to allow for complete protein precipitation.

Centrifuge the samples at 14,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.

Carefully collect the supernatant, which contains the free amino acids, and transfer it to a

new microcentrifuge tube.
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Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of

the initial mobile phase).

The sample is now ready for injection into the LC-MS/MS system.

Protocol 2: Acid Hydrolysis of Proteins for Total L-
Threonine Analysis by GC-MS or LC-MS/MS
This protocol is for the liberation of L-Threonine from proteins to determine the total

concentration in a sample. Acid hydrolysis breaks the peptide bonds, releasing the constituent

amino acids.[5]

Materials:

Protein-containing sample (e.g., tissue homogenate, cell lysate)

L-Threonine-¹³C₄,¹⁵N internal standard solution

6 M Hydrochloric Acid (HCl)

Nitrogen gas

Heating block or oven

Screw-cap glass vials

Solid Phase Extraction (SPE) cartridges (optional, for cleanup)

Procedure:

Place a known amount of the sample into a screw-cap glass vial.

Add a known amount of L-Threonine-¹³C₄,¹⁵N internal standard solution.

Add 1 mL of 6 M HCl to the vial.
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Flush the vial with nitrogen gas to remove oxygen, which can degrade certain amino acids

during hydrolysis.

Tightly seal the vial and place it in a heating block or oven at 110°C for 24 hours.

After hydrolysis, allow the vial to cool to room temperature.

Centrifuge the vial to pellet any particulate matter.

Transfer the supernatant (hydrolysate) to a clean tube.

Dry the hydrolysate under a stream of nitrogen or using a vacuum concentrator to remove

the HCl.

Reconstitute the dried sample in a suitable solvent.

For GC-MS analysis, derivatization is required. A common method is silylation using

reagents like N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA). Follow the

specific protocol for the chosen derivatization agent.

For LC-MS/MS analysis, the sample may be analyzed directly after reconstitution, or a

cleanup step using SPE may be employed to remove interfering substances.

The prepared sample is now ready for analysis.

III. Visualization of Experimental Workflows
The following diagrams illustrate the key steps in the sample preparation protocols.
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Workflow for Free L-Threonine Analysis from Plasma

Plasma Sample

Add L-Threonine-¹³C₄,¹⁵N Internal Standard

Protein Precipitation (Acetonitrile)

Vortex

Incubate on Ice

Centrifuge

Collect Supernatant

Evaporate to Dryness

Reconstitute

LC-MS/MS Analysis
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Workflow for Total L-Threonine Analysis via Protein Hydrolysis

Analysis Options

Protein Sample

Add L-Threonine-¹³C₄,¹⁵N Internal Standard

Acid Hydrolysis (6M HCl, 110°C, 24h)

Cool to Room Temperature

Dry to Remove HCl

Reconstitute

Derivatization (for GC-MS) LC-MS/MS Analysis

GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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